Cas no 500615-59-8 (6-ethyl-5,6,7,8-tetrahydronaphthalen-2-ol)

6-ethyl-5,6,7,8-tetrahydronaphthalen-2-ol structure
500615-59-8 structure
Product Name:6-ethyl-5,6,7,8-tetrahydronaphthalen-2-ol
CAS No:500615-59-8
MF:C12H16O
MW:176.254843711853
MDL:MFCD18815329
CID:933165
PubChem ID:45098214
Update Time:2025-07-26

6-ethyl-5,6,7,8-tetrahydronaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenol,6-ethyl-5,6,7,8-tetrahydro-(9CI)
    • 2,4-Diamino-6-ethyl-5-(p-(trifluoromethoxy)phenyl)pyrimidine
    • 6-ethyl-5-(4-trifluoromethoxy-phenyl)-pyrimidine-2,4-diamine
    • 6-ethyl-5,6,7,8-tetrahydronaphthalen-2-ol
    • 6-Ethyl-5-[4-(trifluoromethoxy)phenyl]-2,4-pyrimidinediamine
    • AC1L4GES
    • AG-F-65886
    • BRN 0690177
    • CTK4J1390
    • LS-135030
    • Pyrimidine, 2,4-diamino-6-ethyl-5-(p-(trifluoromethoxy)phenyl)-
    • 2-Naphthalenol, 6-ethyl-5,6,7,8-tetrahydro-
    • DB-282091
    • 500615-59-8
    • Z1513908433
    • SCHEMBL630379
    • VTSMEPQNVJBDAA-UHFFFAOYSA-N
    • EN300-23619780
    • MDL: MFCD18815329
    • Inchi: 1S/C12H16O/c1-2-9-3-4-11-8-12(13)6-5-10(11)7-9/h5-6,8-9,13H,2-4,7H2,1H3
    • InChI Key: VTSMEPQNVJBDAA-UHFFFAOYSA-N
    • SMILES: OC1C=CC2=C(C=1)CCC(CC)C2

Computed Properties

  • Exact Mass: 176.12018
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

6-ethyl-5,6,7,8-tetrahydronaphthalen-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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